molecular formula C14H17ClO2 B8359551 Methyl 2-(4-chlorophenyl)-2-cyclopentylacetate

Methyl 2-(4-chlorophenyl)-2-cyclopentylacetate

Cat. No.: B8359551
M. Wt: 252.73 g/mol
InChI Key: YLXUMTWZCCMYGE-UHFFFAOYSA-N
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Description

Methyl 2-(4-chlorophenyl)-2-cyclopentylacetate is a useful research compound. Its molecular formula is C14H17ClO2 and its molecular weight is 252.73 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H17ClO2

Molecular Weight

252.73 g/mol

IUPAC Name

methyl 2-(4-chlorophenyl)-2-cyclopentylacetate

InChI

InChI=1S/C14H17ClO2/c1-17-14(16)13(10-4-2-3-5-10)11-6-8-12(15)9-7-11/h6-10,13H,2-5H2,1H3

InChI Key

YLXUMTWZCCMYGE-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C1CCCC1)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 3.65 g (32.5 mmol) of potassium tert-butoxide in 65 ml of abs. DMF was cooled to 0° C., and a solution of 5.0 g (27.08 mmol) of methyl 4-chlorophenylacetate in about 2 ml of abs. DMF was added dropwise. The mixture was stirred at 0° C. for 30 min, and 4.84 g (32.5 mmol) of cyclopentyl bromide were then slowly added dropwise. The reaction mixture was stirred at 0° C. for 1 h and then added to water and extracted with ethyl acetate. The organic phase was dried over sodium sulphate and concentrated under reduced pressure, and the residue was dried under high vacuum. The crude product was purified by chromatography on silica gel (mobile phase cyclohexane/ethyl acetate 100:1). This gave 6.28 g of the target compound (91.8% of theory).
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